Cas no 1968-05-4 (3,3'-Diindolylmethane)

• Product Name: 3,3'-Diindolylmethane
• CAS No: 1968-05-4
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• MDL: MFCD00195766
• CID: 42240
• PubChem ID: 3071
• Update Time: 2025-05-20

3,3'-Diindolylmethane Chemical and Physical Properties

Names and Identifiers

• Di(1H-indol-3-yl)methane
• 3,3-Diindolylmethane
• 3,3-Methylenediindole
• 3,3'Diindolemethane
• 3,3'-Diindolylmethane
• 3,3'-Methylenediindole
• 3,3’-DIINDOLYLMETHANE
• 3,3'-Methylenebis-1H-indole
• DIM
• 3-(1H-indol-3-ylmethyl)-1H-indole
• 3,3'-Diindolymetane
• 3,3'-methylene-bis(1H-indole)
• 3,3'-Methylenebisindole
• 3-DIINDOLYL METHANE
• ARUNDINE
• Bis (3-indolyl)methane
• DI INDOLYL METHANE
• di-(1H-3-indolyl)methane
• DI-3-INDOLYLMETHANE
• Diindole methane
• HB 236
• Indole dimer
• Indolyl-CH2-Indolyl
• 3,3′-Bisindolylmethane
• Indole,3,3'-methylenedi- (6CI,7CI,8CI)
• 3,3'-Bisindolylmethane
• Bis(1H-indol-3-yl)methane
• Bis(3-indolyl)methane
• 3,3′-Diindolylmethane
• 3,3'-Diindolylmethane(DIM)
• Di(1H-indol-3-yl)
• Plant Indole
• 3,3'-DIINDOLYLMETHANE, >=98% (HPLC)
• KS-5266
• CBiol_001839
• 3,3'-methylenebis(1H-indole)
• Infemin
• Diidolylmethane
• NS00026401
• HMS1989A12
• EN300-1717487
• SB16901
• 3,3 inverted exclamation marka-Diindolylmethane
• 33'-Diindolylmethane
• BML3-F11
• 3,3'-Diindolymethane
• UNII-SSZ9HQT61Z
• DIINDOLYLMETHANE, 3,3'-
• NCGC00095348-06
• FT-0614061
• SPECTRUM1505331
• CHEMBL446452
• NSC708486
• KBio2_002578
• NCGC00095348-04
• Bio2_000010
• 3,3'-di(indol-3-yl)methane
• NCI60_038418
• CCRIS 5806
• MFCD00195766
• BRD-K37846922-001-09-4
• Oprea1_740951
• DIINDOLYLMETHANE [VANDF]
• NCGC00095348-02
• MLS006011847
• CHEBI:50182
• 3,3,-diindolylmethane
• Oprea1_472633
• BRD-K37846922-001-05-2
• DIM;Arundine;HB 236
• DTXSID8037047
• HSCI1_000069
• NCGC00095348-05
• 3,3'-Di-indolylmethane
• Bio1_000125
• KBio2_000010
• CCG-39861
• SCHEMBL325162
• 3-[(1H-indol-3-yl)methyl]-1H-indole
• BRD-K37846922-001-06-0
• Spectrum2_001711
• CBDivE_010856
• bis-1H-indol-3-ylmethane
• HMS3402A12
• IDI1_033760
• 1968-05-4
• AC-11611
• KBioSS_000010
• Q4634053
• 3,3'-DIINDOLYLMETHANE [WHO-DD]
• 3,3'-diindolylmethane, AldrichCPR
• BSPBio_001290
• M1399
• s4728
• A15023
• AM84671
• DB11875
• HY-15758
• diindolylmethane
• 3-3-diindolylmethane
• HMS1791A12
• Spectrum5_001955
• HMS1361A12
• BCP00470
• Spectrum3_001989
• NCGC00095348-01
• SSZ9HQT61Z
• NCGC00095348-03
• Bio2_000490
• Bio1_000614
• KBio3_003002
• SPBio_001722
• NCGC00095348-07
• CS-1652
• AKOS003627372
• KBio3_000019
• NSC-708486
• 3,3'-Diindolylmethane (DIM)
• KBioGR_000010
• KBio2_005146
• SY038972
• Di(3-indolyl)methane
• 1H-Indole, 3,3'-methylenebis-
• Z56791159
• Bio1_001103
• BSPBio_003589
• SMR001828114
• 33diindolylmethyle
• GR-207
• 3,3'-methanediylbis(1H-indole)
• D-3720
• 3,3'-Diindolylmethane, analytical standard
• KBio3_000020
• GTPL11208
• DB-011102
• 3-3'-DIINDOLYLMETHANE
• ALBB-016048
• STK263696
• 3,3'-Diindolylmethane;di(1H-indol-3-yl)methane ;3,3'-methylene-bisindole
• HY-15758R
• DIMPRO
• FD14887
• 3,3'-Diindolylmethane (Standard)
• FD14886
• DIM-Plus
• 3,3'-Diindolymethane (synthetic)
• 3,3'-Diindolymethane (natural)
• Di-Indoly Methane
• 3-(1H-Indol-3-ylmethyl)-1H-indole;3,3'-Methylenebis-1H-indole

• MDL： MFCD00195766
• Inchi： 1S/C17H14N2/c1-3-7-16-14(5-1)12(10-18-16)9-13-11-19-17-8-4-2-6-15(13)17/h1-8,10-11,18-19H,9H2
• InChI Key： VFTRKSBEFQDZKX-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 246.11600
• Monoisotopic Mass: 246.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 31.6

Experimental Properties

• Color/Form: crystallization
• Density: 1.271
• Melting Point: 165.0 to 171.0 deg-C
• Boiling Point: 504.8°C at 760 mmHg
• Flash Point: 232.5 °C
• Refractive Index: 1.765
• Solubility: 氯仿（微溶）、甲醇（微溶）
• PSA: 31.58000
• LogP: 4.24000
• Solubility: Not determined
• pka: 16.91±0.30(Predicted)

3,3'-Diindolylmethane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335,H413
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25
• RTECS：NM0332000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：4°C, protect from light, stored under nitrogen
• Safety Term：22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3,3'-Diindolylmethane

3,3'-Diindolylmethane (DIM): A Comprehensive Guide to Its Benefits, Applications, and Market Trends

3,3'-Diindolylmethane (DIM), with CAS No. 1968-05-4, is a naturally occurring compound derived from the digestion of indole-3-carbinol (I3C), found in cruciferous vegetables like broccoli, cabbage, and Brussels sprouts. This bioactive molecule has garnered significant attention in recent years due to its potential health benefits and wide-ranging applications in dietary supplements, pharmaceuticals, and research.

The chemical structure of 3,3'-Diindolylmethane consists of two indole rings linked by a methane group, which contributes to its unique biological properties. Researchers have identified DIM as a modulator of estrogen metabolism, making it a popular ingredient in products targeting hormonal balance. Its ability to influence cellular signaling pathways has also sparked interest in fields like oncology and immunology.

One of the most searched topics related to 3,3'-Diindolylmethane is its role in supporting hormonal health. Many users inquire about "DIM for estrogen balance" or "DIM supplements for women's health," reflecting growing public interest in natural alternatives for managing hormonal fluctuations. Studies suggest that DIM may help promote the production of beneficial estrogen metabolites while reducing potentially harmful forms, though more clinical research is needed to fully understand its mechanisms.

In the realm of dietary supplements, 3,3'-Diindolylmethane has become a sought-after ingredient. Market analysis shows increasing demand for DIM supplements, particularly in the wellness and nutraceutical sectors. Consumers frequently search for "best DIM supplement brands" or "DIM dosage recommendations," indicating a need for reliable information about product quality and usage guidelines.

The scientific community continues to explore 3,3'-Diindolylmethane's potential applications beyond hormonal support. Recent studies have investigated its antioxidant properties, effects on cellular health, and possible role in supporting metabolic functions. These research directions align with current health trends focusing on preventive care and natural compounds with multiple benefits.

Quality and purity are critical considerations for DIM products. The compound's stability and bioavailability have been subjects of formulation innovation, with manufacturers developing advanced delivery systems to enhance absorption. Consumers searching for "bioavailable DIM" or "stable 3,3'-Diindolylmethane formulations" demonstrate awareness of these technical aspects.

From a market perspective, the global 3,3'-Diindolylmethane sector shows steady growth, driven by increasing health consciousness and demand for plant-derived bioactive compounds. Industry reports highlight expanding applications in functional foods and cosmeceuticals, alongside traditional supplement forms. The compound's versatility positions it well in the evolving landscape of natural health products.

Safety profile is another common search topic regarding DIM. While generally considered safe at appropriate doses, proper usage guidelines are essential. Frequently asked questions include "DIM side effects" and "3,3'-Diindolylmethane drug interactions," emphasizing the need for clear, science-based information about this compound.

Future research directions for 3,3'-Diindolylmethane may explore its potential synergistic effects with other bioactive compounds, novel delivery methods, and expanded clinical applications. The growing body of scientific literature continues to validate traditional observations about cruciferous vegetables while uncovering new possibilities for this fascinating molecule.

For researchers and manufacturers working with CAS No. 1968-05-4, understanding the compound's stability characteristics is crucial. Proper storage conditions, handling procedures, and quality control measures ensure the integrity of 3,3'-Diindolylmethane in various applications. Technical inquiries often focus on analytical methods for DIM quantification and purity assessment.

The environmental aspect of DIM production has also gained attention, with sustainable sourcing and green chemistry approaches becoming increasingly important. Consumers and manufacturers alike show interest in "eco-friendly 3,3'-Diindolylmethane production," reflecting broader trends toward sustainable ingredients in the health product industry.

In conclusion, 3,3'-Diindolylmethane (DIM) represents a compelling example of nature-derived bioactive compounds with diverse potential applications. From its origins in cruciferous vegetables to its current status as a valued nutraceutical ingredient, this molecule continues to fascinate researchers, health professionals, and consumers alike. As science advances our understanding of CAS No. 1968-05-4, we can anticipate new discoveries and applications for this versatile compound.